Cas no 2137570-24-0 (9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)
![9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine structure](https://www.kuujia.com/scimg/cas/2137570-24-0x500.png)
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties
Names and Identifiers
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- 9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
- 2137570-24-0
- EN300-731874
-
- Inchi: 1S/C12H21N3/c1-3-6-10-9-15-8-5-7-13-11(4-2)12(15)14-10/h9,11,13H,3-8H2,1-2H3
- InChI Key: MZRVLEHOZOEZRG-UHFFFAOYSA-N
- SMILES: N12C=C(CCC)N=C1C(CC)NCCC2
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8Ų
- XLogP3: 1.6
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-731874-0.5g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 0.5g |
$1673.0 | 2025-03-11 | |
Enamine | EN300-731874-10.0g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 10.0g |
$7497.0 | 2025-03-11 | |
Enamine | EN300-731874-5.0g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 5.0g |
$5056.0 | 2025-03-11 | |
Enamine | EN300-731874-0.25g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 0.25g |
$1604.0 | 2025-03-11 | |
Enamine | EN300-731874-0.05g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 0.05g |
$1464.0 | 2025-03-11 | |
Enamine | EN300-731874-1.0g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 1.0g |
$1742.0 | 2025-03-11 | |
Enamine | EN300-731874-0.1g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 0.1g |
$1533.0 | 2025-03-11 | |
Enamine | EN300-731874-2.5g |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine |
2137570-24-0 | 95.0% | 2.5g |
$3417.0 | 2025-03-11 |
9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Related Literature
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1. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
Additional information on 9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
Comprehensive Overview of 9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137570-24-0)
The compound 9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137570-24-0) is a heterocyclic organic molecule featuring a fused imidazole and diazepine ring system. This unique structure has garnered significant interest in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of both ethyl and propyl substituents enhances its lipophilicity, making it a promising candidate for modulating biological targets.
In recent years, the demand for novel imidazo[1,2-a][1,4]diazepine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by their potential as GABA receptor modulators, a hot topic in neuroscience and anxiolytic drug development. The compound’s CAS No. 2137570-24-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural complexity also aligns with the growing trend of exploring polycyclic nitrogen-containing compounds for therapeutic purposes.
From a synthetic perspective, 9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine exemplifies advancements in heterocyclic synthesis. Chemists are optimizing routes to improve yield and purity, addressing challenges such as ring strain and regioselectivity. The compound’s molecular weight and logP values are critical parameters for pharmacokinetic profiling, often discussed in forums and publications focused on ADME (Absorption, Distribution, Metabolism, Excretion) properties.
Beyond pharmaceuticals, this compound has sparked interest in material science, where its rigid fused-ring system could contribute to the design of organic semiconductors or fluorescent probes. Its imidazole moiety, in particular, is known for coordinating with metals, opening avenues in catalysis and sensor development. Such interdisciplinary applications highlight its versatility beyond traditional drug discovery.
For researchers investigating CAS No. 2137570-24-0, safety data sheets (SDS) and spectroscopic characterization (e.g., NMR, HPLC-MS) are essential resources. The compound’s stability under various conditions is another frequently searched topic, especially for those exploring its long-term storage or formulation. Collaborative efforts between academia and industry continue to uncover new dimensions of this molecule’s utility.
In summary, 9-ethyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents a compelling case study in modern chemistry. Its multifaceted applications—from central nervous system (CNS) drug candidates to advanced materials—underscore its scientific and commercial potential. As research progresses, this compound is poised to remain a focal point in discussions about innovative heterocycles and their transformative impact.
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